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Compound of Interest

Compound Name: MY10

Cat. No.: B12430409 Get Quote

For researchers, scientists, and drug development professionals handling MY10, adherence to

proper disposal protocols is critical for ensuring laboratory safety and environmental protection.

MY10 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, it is imperative that this substance be managed as hazardous waste, with

disposal procedures designed to prevent its release into the environment[1]. All disposal

activities must comply with local, state, and federal regulations[2][3].

Key Safety and Handling Data
A summary of essential quantitative and safety information for MY10 is provided below.

Property Value Source

CAS Number 2204270-73-3 [1]

Molecular Formula C15H10F6OS2 [1]

Molecular Weight 384.354 [1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[1]
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Disposal Workflow
The proper disposal of MY10 follows a structured workflow designed to minimize risk and

ensure regulatory compliance. This process begins with the identification of MY10 as a

hazardous waste and proceeds through containment, labeling, and ultimately, transfer to a

certified disposal facility.

Step 1: Waste Identification & Segregation

Step 2: Containment & Labeling

Step 3: Storage & Collection Step 4: Final Disposal

Identify MY10 as
hazardous waste

Segregate from
incompatible materials
(strong acids/alkalis,

oxidizing/reducing agents)

Select a compatible,
leak-proof container with

a screw-on cap
Affix a 'Hazardous Waste' tag

Complete tag with:
- Full chemical name (MY10)

- Quantity/Concentration
- Date of generation

- PI name and contact info

Store in a designated,
well-ventilated hazardous

waste storage area

Place container in
secondary containment

Schedule waste collection
with Environmental Health

& Safety (EH&S)

Transfer to an approved
waste disposal plant via

licensed contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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